Cas no 2636767-93-4 (1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid;chloride)

1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid chloride is a heterocyclic compound featuring a pyrazolopyridine core with a carboxylic acid chloride functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functionalized heterocycles. The presence of the reactive acyl chloride moiety allows for efficient derivatization through nucleophilic substitution, enabling the introduction of amide or ester linkages. Its fused bicyclic system offers rigidity and potential for π-stacking interactions, which can be advantageous in medicinal chemistry applications. The compound is typically handled under anhydrous conditions due to the sensitivity of the acid chloride group. Its purity and stability are critical for reproducible synthetic outcomes.

1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid;chloride structure

2636767-93-4 structure

Product Name:1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid;chloride

CAS No:2636767-93-4

MF:C₇H₆ClN₃O₂

MW:199.594439983368

CID:6024790

PubChem ID:155819626

Update Time:2025-05-30

1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid;chloride Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid;chloride
- 2636767-93-4
- Inchi： 1S/C7H5N3O2.ClH/c11-7(12)6-5-4(1-2-8-6)3-9-10-5;/h1-3H,(H,9,10)(H,11,12);1H
- InChI Key： LQKFYMJJPZHCCH-UHFFFAOYSA-N
- SMILES： [Cl-].OC(C1C2=C(C=NN2)C=C[NH+]=1)=O

Computed Properties

Exact Mass: 199.0148541g/mol
Monoisotopic Mass: 199.0148541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.1Å²

1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid;chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37478353-0.05g	7-carboxy-1H-pyrazolo[3,4-c]pyridin-2-ium chloride	2636767-93-4	95%	0.05g	$197.0	2023-07-06
Enamine	EN300-37478353-0.1g	7-carboxy-1H-pyrazolo[3,4-c]pyridin-2-ium chloride	2636767-93-4	95%	0.1g	$293.0	2023-07-06
Enamine	EN300-37478353-0.25g	7-carboxy-1H-pyrazolo[3,4-c]pyridin-2-ium chloride	2636767-93-4	95%	0.25g	$418.0	2023-07-06
Enamine	EN300-37478353-0.5g	7-carboxy-1H-pyrazolo[3,4-c]pyridin-2-ium chloride	2636767-93-4	95%	0.5g	$656.0	2023-07-06
Enamine	EN300-37478353-1.0g	7-carboxy-1H-pyrazolo[3,4-c]pyridin-2-ium chloride	2636767-93-4	95%	1.0g	$842.0	2023-07-06
Enamine	EN300-37478353-2.5g	7-carboxy-1H-pyrazolo[3,4-c]pyridin-2-ium chloride	2636767-93-4	95%	2.5g	$1650.0	2023-07-06
Enamine	EN300-37478353-5.0g	7-carboxy-1H-pyrazolo[3,4-c]pyridin-2-ium chloride	2636767-93-4	95%	5.0g	$2443.0	2023-07-06
Enamine	EN300-37478353-10.0g	7-carboxy-1H-pyrazolo[3,4-c]pyridin-2-ium chloride	2636767-93-4	95%	10.0g	$3622.0	2023-07-06

1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid;chloride Related Literature

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Additional information on 1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid;chloride

Comprehensive Overview of 1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid; chloride (CAS No. 2636767-93-4)

The compound 1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid; chloride (CAS No. 2636767-93-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrazolo[3,4-c]pyridine core, has garnered attention for its versatility in drug discovery and development. Researchers are particularly interested in its role as a building block for novel small-molecule inhibitors and biologically active compounds, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid; chloride has surged due to their applications in cancer research, neurodegenerative disease studies, and antiviral drug development. This compound’s carboxylic acid and chloride functionalities make it a valuable intermediate for structure-activity relationship (SAR) optimization, a hot topic in modern medicinal chemistry. Its CAS No. 2636767-93-4 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From a synthetic perspective, 1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid; chloride offers opportunities for green chemistry innovations. Researchers are exploring solvent-free reactions and catalytic methods to produce such compounds sustainably, addressing the global push for environmentally friendly synthesis. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) principles in the chemical industry.

The compound’s pyridine and pyrazole moieties contribute to its electronic properties, making it a candidate for organic electronics and photovoltaic materials. With the rise of flexible electronics and wearable technology, such heterocyclic frameworks are being investigated for their charge transport capabilities. This dual applicability in life sciences and material science underscores its interdisciplinary importance.

Analytical characterization of 1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid; chloride typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, critical for high-throughput screening in drug discovery. The compound’s CAS No. 2636767-93-4 serves as a key identifier in chemical databases, facilitating collaboration and data sharing among researchers.

In conclusion, 1H-Pyrazolo[3,4-c]pyridin-6-ium-7-carboxylic acid; chloride represents a promising scaffold for both therapeutic and technological advancements. Its structural features and functional groups align with contemporary research priorities, from drug design to sustainable materials. As scientific inquiries into heterocyclic chemistry expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and innovation.